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Compound of Interest

Compound Name: 3-Pyridinesulfonate

Cat. No.: B15499124

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific data on the specific environmental fate and degradation of 3-
Pyridinesulfonate is limited in publicly available literature. This guide synthesizes the available
information and, where explicitly stated, draws analogies from the degradation of the parent
compound, pyridine, and other sulfonated aromatic compounds to provide a comprehensive
overview. All extrapolated information should be interpreted with caution.

Executive Summary

3-Pyridinesulfonate is a water-soluble, organic compound utilized in various industrial
applications, including as an intermediate in the synthesis of pharmaceuticals and as an
addition agent in electroplating.[1] Its environmental fate is of interest due to its potential for
release into aquatic and terrestrial ecosystems. This guide provides a detailed overview of the
current understanding of the environmental persistence, degradation pathways, and potential
for bioaccumulation of 3-Pyridinesulfonate. Available data suggests the compound is likely to
be mobile in the environment due to its water solubility. While specific biodegradation studies
are scarce, the degradation of the pyridine ring is expected to follow pathways established for
pyridine, involving microbial-mediated ring cleavage. Abiotic degradation through photolysis
may also contribute to its environmental transformation.

Physicochemical Properties and Environmental
Mobility

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15499124?utm_src=pdf-interest
https://www.benchchem.com/product/b15499124?utm_src=pdf-body
https://www.benchchem.com/product/b15499124?utm_src=pdf-body
https://www.benchchem.com/product/b15499124?utm_src=pdf-body
https://www.mallakchemicals.com/metal-finishing-chemicals/3-pyridinesulfonic-acid-c5h5no3s-cas-no-636-73-7.html
https://www.benchchem.com/product/b15499124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15499124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Understanding the fundamental physicochemical properties of 3-Pyridinesulfonate is crucial
for predicting its behavior and transport in the environment.

Implication for
Property Value . Source
Environmental Fate

Molecular Formula CsHsNOsS - [2]

Molecular Weight 159.16 g/mol - [2]

High mobility in
aqueous
. environments,
Water Solubility Soluble ) [1]
potential for
groundwater

contamination.

log Pow (Octanol- Low potential for
Water Partition -2.35 bioaccumulation in Fisher Scientific
Coefficient) organisms.

Low volatility, unlikely
to be present in the

Melting Point >300 °C atmosphere in [2]
significant

concentrations.

Susceptible to
Sensitivity Light sensitive photodegradation in [1]

the presence of light.

Biodegradation

Direct experimental evidence for the biodegradation of 3-Pyridinesulfonate is not readily
available in scientific literature. However, the degradation of the structurally related compound,
pyridine, has been extensively studied and can serve as a model for the potential microbial
breakdown of the pyridine ring of 3-Pyridinesulfonate.

Aerobic Biodegradation of the Pyridine Ring
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Numerous bacterial strains have been identified that can utilize pyridine as a sole source of
carbon and nitrogen. The aerobic degradation pathway typically involves an initial hydroxylation
of the pyridine ring, followed by ring cleavage.

Key Microbial Genera Involved in Pyridine Degradation:

Arthrobacter

Paracoccus

Pseudomonas

Bacillus

Proposed General Pathway for Aerobic Pyridine Biodegradation:

The initial attack on the pyridine ring is a critical step. In some bacteria, this is initiated by a
monooxygenase enzyme. The subsequent steps involve a series of enzymatic reactions
leading to the formation of central metabolic intermediates that can enter the Krebs cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15499124#environmental-fate-and-degradation-of-3-
pyridinesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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